Cas no 25355-32-2 (Pentanedial, 2-ethyl-)

• Product Name: Pentanedial, 2-ethyl-
• CAS No: 25355-32-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1422520
• PubChem ID: 12575733
• Update Time: 2025-04-20

Pentanedial, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedial, 2-ethyl-
• 2-ethylpentanedial
• DTXSID50503117
• SCHEMBL10970063
• 25355-32-2

• Inchi： 1S/C7H12O2/c1-2-7(6-9)4-3-5-8/h5-7H,2-4H2,1H3
• InChI Key： OJEAXIMJLLYVQH-UHFFFAOYSA-N
• SMILES： O=CC(CC)CCC=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14